Cas no 1087749-43-6 (3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate)
1087749-43-6 structure
Product Name:3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate
CAS No:1087749-43-6
MF:C7H13N3O3
MW:187.196421384811
CID:1029721
PubChem ID:71627109
Update Time:2025-04-20
3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate
- 3-Methyl[1,2,4]triazolo[4,3-a]pyridine--water (1/3)
- 1087749-43-6
- 3-Methyl-[1,2,4]triazolo[4,3-a]pyridinetrihydrate
- DTXSID40856487
-
- Inchi: 1S/C7H7N3.3H2O/c1-6-8-9-7-4-2-3-5-10(6)7;;;/h2-5H,1H3;3*1H2
- InChI Key: VGPXDEIUEQNDGB-UHFFFAOYSA-N
- SMILES: O.O.O.N12C=CC=CC1=NN=C2C
Computed Properties
- Exact Mass: 187.09569129g/mol
- Monoisotopic Mass: 187.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 4
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 33.2Ų
Experimental Properties
- PSA: 57.88000
- LogP: 0.84480
3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM121952-1g |
3-methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate |
1087749-43-6 | 95% | 1g |
$329 | 2023-11-25 | |
| Alichem | A029195377-1g |
3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate |
1087749-43-6 | 95% | 1g |
$400.00 | 2023-09-04 |
3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
1087749-43-6 (3-Methyl-[1,2,4]triazolo[4,3-a]pyridine trihydrate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent